Demethoxy Aliskiren Fumarate (2:1)
Demethoxy Aliskiren Fumarate (2:1)
Brand Name:
Vulcanchem
CAS No.:
1438401-07-0
VCID:
VC0056439
InChI:
InChI=1S/C29H51N3O5.C4H4O4/c1-19(2)22(14-21-10-8-11-23(15-21)37-13-9-12-36-7)16-25(30)26(33)17-24(20(3)4)27(34)32-18-29(5,6)28(31)35;5-3(6)1-2-4(7)8/h8,10-11,15,19-20,22,24-26,33H,9,12-14,16-18,30H2,1-7H3,(H2,31,35)(H,32,34);1-2H,(H,5,6)(H,7,8)/b;2-1+/t22-,24-,25-,26-;/m0./s1
SMILES:
CC(C)C(CC1=CC(=CC=C1)OCCCOC)CC(C(CC(C(C)C)C(=O)NCC(C)(C)C(=O)N)O)N.C(=CC(=O)O)C(=O)O
Molecular Formula:
C33H55N3O9
Molecular Weight:
637.815
Demethoxy Aliskiren Fumarate (2:1)
CAS No.: 1438401-07-0
Reference Standards
VCID: VC0056439
Molecular Formula: C33H55N3O9
Molecular Weight: 637.815
| CAS No. | 1438401-07-0 |
|---|---|
| Product Name | Demethoxy Aliskiren Fumarate (2:1) |
| Molecular Formula | C33H55N3O9 |
| Molecular Weight | 637.815 |
| IUPAC Name | (2S,4S,5S,7S)-5-amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-4-hydroxy-7-[[3-(3-methoxypropoxy)phenyl]methyl]-8-methyl-2-propan-2-ylnonanamide;(E)-but-2-enedioic acid |
| Standard InChI | InChI=1S/C29H51N3O5.C4H4O4/c1-19(2)22(14-21-10-8-11-23(15-21)37-13-9-12-36-7)16-25(30)26(33)17-24(20(3)4)27(34)32-18-29(5,6)28(31)35;5-3(6)1-2-4(7)8/h8,10-11,15,19-20,22,24-26,33H,9,12-14,16-18,30H2,1-7H3,(H2,31,35)(H,32,34);1-2H,(H,5,6)(H,7,8)/b;2-1+/t22-,24-,25-,26-;/m0./s1 |
| Standard InChIKey | SAEZZXYERNPHCU-DZJTYDGLSA-N |
| SMILES | CC(C)C(CC1=CC(=CC=C1)OCCCOC)CC(C(CC(C(C)C)C(=O)NCC(C)(C)C(=O)N)O)N.C(=CC(=O)O)C(=O)O |
| Synonyms | (αS,γS,δS,ζS)-δ-Amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-γ-hydroxy-3-(3-methoxypropoxy)-α,ζ-bis(1-methylethyl)benzeneoctanamide (2E)-2-Butenedioate (2:1) |
| Last Modified | Aug 20 2021 |
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